Cas no 67319-54-4 (1,1'-BIPHENYL, 2,3,6-TRIFLUORO-)

• Product Name: 1,1'-BIPHENYL, 2,3,6-TRIFLUORO-
• CAS No: 67319-54-4
• MF: C₁₂H₇F₃
• MW: 208.179193735123
• CID: 3174121
• PubChem ID: 13022384
• Update Time: 2025-05-20

1,1'-BIPHENYL, 2,3,6-TRIFLUORO- Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 2,3,6-TRIFLUORO-
• SCHEMBL1685614
• 2,3,6-Trifluorobiphenyl
• 67319-54-4

• Inchi： 1S/C12H7F3/c13-9-6-7-10(14)12(15)11(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： JHPATDSFOZQIQE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 208.04998471Da
• Monoisotopic Mass: 208.04998471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-BIPHENYL, 2,3,6-TRIFLUORO-

Introduction to 1,1'-BIPHENYL, 2,3,6-TRIFLUORO (CAS No. 67319-54-4)

1,1'-BIPHENYL, 2,3,6-TRIFLUORO (CAS No. 67319-54-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and chemical properties. This compound, also known as 2,3,6-Trifluorobiphenyl, is characterized by its biphenyl core with trifluoro substitution at specific positions. The presence of fluorine atoms imparts distinct electronic and steric effects, making it a valuable building block in the synthesis of various functional materials and pharmaceuticals.

The molecular formula of 1,1'-BIPHENYL, 2,3,6-TRIFLUORO is C₁₂H₈F₃, and its molecular weight is approximately 205.19 g/mol. The compound is typically a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These properties make it suitable for a wide range of applications in both academic and industrial settings.

In recent years, the study of fluorinated compounds has gained momentum due to their unique properties and potential applications. Fluorine atoms are known to influence the electronic structure of molecules significantly, leading to enhanced chemical stability and altered biological activity. 1,1'-BIPHENYL, 2,3,6-TRIFLUORO is no exception; its trifluoro substitution enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug discovery and development.

One of the key areas where 1,1'-BIPHENYL, 2,3,6-TRIFLUORO has shown promise is in the development of novel pharmaceuticals. Research has demonstrated that this compound can serve as a scaffold for the synthesis of bioactive molecules with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 2,3,6-Trifluorobiphenyl as a core structure in the design of potent inhibitors for specific enzymes involved in various diseases. The trifluoro substitution was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

Beyond pharmaceutical applications, 1,1'-BIPHENYL, 2,3,6-TRIFLUORO has also been explored in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronics. A recent study published in Advanced Materials highlighted the use of this compound in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The high electron mobility and excellent photophysical properties of 2,3,6-Trifluorobiphenyl derivatives have shown significant potential in enhancing the performance of these devices.

The synthesis of 1,1'-BIPHENYL, 2,3,6-TRIFLUORO can be achieved through various methods. One common approach involves the coupling reaction between fluoro-substituted aryl halides using palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In terms of safety and handling, while 1,1'-BIPHENYL, 2,3,6-TRIFLUORO is generally considered safe under proper laboratory conditions, it is important to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and ensuring adequate ventilation in the laboratory environment.

The environmental impact of 1,1'-BIPHENYL, 2,3,6-TRIFLUORO is another important consideration. While there is limited data available on its environmental fate and toxicity profiles compared to other fluorinated compounds like perfluorooctanoic acid (PFOA), ongoing research aims to address these concerns. It is crucial for researchers and industry professionals to adhere to best practices for waste management and disposal to minimize any potential environmental impact.

In conclusion, 1，1'-BIPHENYL，2，3，6-TRIFLUORO (CAS No. 67319-54-4) represents a promising compound with diverse applications in chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development in areas such as drug discovery and organic electronics. As ongoing studies continue to uncover new insights into its behavior and potential uses, 1，1'-BIPHENYL，2，3，6-TRIFLUORO (CAS No. 67319-54-4) is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.